Cas no 374537-96-9 (2-(3-Isopropylphenyl)-1,3,2-dioxaborolane)

2-(3-Isopropylphenyl)-1,3,2-dioxaborolane is a cyclic boronate ester featuring an isopropyl-substituted phenyl group. This compound is valued for its stability and reactivity as a boron-containing intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. The dioxaborolane moiety enhances hydrolytic stability compared to boronic acids, making it suitable for applications requiring prolonged storage or handling under ambient conditions. The isopropyl group at the meta position influences steric and electronic properties, potentially improving selectivity in coupling reactions. This reagent is commonly employed in pharmaceutical and materials science research for constructing complex aromatic frameworks. Its crystalline form facilitates precise weighing and handling in synthetic procedures.

2-(3-Isopropylphenyl)-1,3,2-dioxaborolane structure

374537-96-9 structure

Product Name:2-(3-Isopropylphenyl)-1,3,2-dioxaborolane

CAS No:374537-96-9

MF:C₁₁H₁₅BO₂

MW:190.046603441238

MDL:MFCD02093946

CID:92810

PubChem ID:17998948

Update Time:2025-06-07

2-(3-Isopropylphenyl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

- 2-(3-Isopropylphenyl)-1,3,2-dioxaborolane
- 3-Cumylboronic acid ethylene glycol cyclic ester~[2-(3-Isopropyl)phenyl]-1,3,2-dioxaborolane
- 2-(3-propan-2-ylphenyl)-1,3,2-dioxaborolane
- 3-Isopropylphenylboronic acid ethylene glycol ester
- 3-ISOPROPYLBENZENEBORONIC ACID ETHYLENE GLYCOL ESTER
- MFCD02093946
- 374537-96-9
- AB10865
- FT-0615931
- A874110
- D71668
- DTXSID60592153
- AKOS006228975
- 2-[3-(PROPAN-2-YL)PHENYL]-1,3,2-DIOXABOROLANE
- CS-0189877
- 3-ISOPROPYLBENZENEBORONIC ACID ETHYLENE GLYCOL CYCLIC ESTER
- DB-049115
- MDL： MFCD02093946
- Inchi： 1S/C11H15BO2/c1-9(2)10-4-3-5-11(8-10)12-13-6-7-14-12/h3-5,8-9H,6-7H2,1-2H3
- InChI Key： PLCPWJGXPKHMSG-UHFFFAOYSA-N
- SMILES： O1B(C2=CC=CC(=C2)C(C)C)OCC1

Computed Properties

Exact Mass: 190.11700
Monoisotopic Mass: 190.1165099g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 178
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 18.5Å²

Experimental Properties

Color/Form: Colorless liquid
Density: 1
Melting Point: Not available
Boiling Point: 104°C 0,8mm
Flash Point: 104°C/0.8mm
Refractive Index: 1.5075
PSA: 18.46000
LogP: 1.55200
Solubility: Not determined
Vapor Pressure: 0.0±1.4 mmHg at 25°C

2-(3-Isopropylphenyl)-1,3,2-dioxaborolane Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： S24/25
Safety Term：S24/25
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-(3-Isopropylphenyl)-1,3,2-dioxaborolane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	I779050-50mg	3-Isopropylbenzeneboronic Acid Ethylene Glycol Ester	374537-96-9		50mg	$ 50.00	2022-06-04
TRC	I779050-100mg	3-Isopropylbenzeneboronic Acid Ethylene Glycol Ester	374537-96-9		100mg	$ 65.00	2022-06-04
TRC	I779050-500mg	3-Isopropylbenzeneboronic Acid Ethylene Glycol Ester	374537-96-9		500mg	$ 115.00	2022-06-04
abcr	AB171764-1 g	3-Isopropylbenzeneboronic acid ethylene glycol cyclic ester; 96%	374537-96-9		1 g	€147.00	2023-07-20
abcr	AB171764-5 g	3-Isopropylbenzeneboronic acid ethylene glycol cyclic ester; 96%	374537-96-9		5 g	€401.40	2023-07-20
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	L17670-250mg	3-Isopropylbenzeneboronic acid ethylene glycol ester, 96%	374537-96-9	96%	250mg	￥806.00	2022-01-14
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	L17670-1g	3-Isopropylbenzeneboronic acid ethylene glycol ester, 96%	374537-96-9	96%	1g	￥2363.00	2022-01-14
eNovation Chemicals LLC	D502818-1g	2-(3-Isopropylphenyl)-1,3,2-dioxaborolane	374537-96-9	97%	1g	$180	2024-05-24
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB0444-1G	2-(3-isopropylphenyl)-1,3,2-dioxaborolane	374537-96-9	95%	1g	￥ 732.00	2023-04-13
Aaron	AR003FIX-1g	2-(3-isopropylphenyl)-1,3,2-dioxaborolane	374537-96-9	95%	1g	$800.00	2025-02-12